![molecular formula C11H11ClFN3O B2388032 3-[(3-chloro-4-fluorophenoxy)methyl]-1-methyl-1H-pyrazol-5-amine CAS No. 1856047-16-9](/img/structure/B2388032.png)
3-[(3-chloro-4-fluorophenoxy)methyl]-1-methyl-1H-pyrazol-5-amine
Description
The compound “3-[(3-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde” is a related compound . It has a molecular formula of C15H12ClFO3 and a molecular weight of 294.71 .
Molecular Structure Analysis
The InChI code for the related compound “3-[(3-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde” is 1S/C15H12ClFO3/c1-19-15-5-2-10(8-18)6-11(15)9-20-12-3-4-14(17)13(16)7-12/h2-8H,9H2,1H3 .
Physical And Chemical Properties Analysis
The related compound “3-[(3-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde” is a solid at room temperature . It has a molecular formula of C15H12ClFO3 and a molecular weight of 294.71 .
Safety and Hazards
properties
IUPAC Name |
5-[(3-chloro-4-fluorophenoxy)methyl]-2-methylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClFN3O/c1-16-11(14)4-7(15-16)6-17-8-2-3-10(13)9(12)5-8/h2-5H,6,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSWQUONCPYPKAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)COC2=CC(=C(C=C2)F)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClFN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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